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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethoxypyridine
Cat. No.: B11760858
Get Quote
\ J

Executive Summary

2-Bromo-4,5-dimethoxypyridine (CAS: 1211520-13-6) is a specialized heterocyclic building
block utilized primarily in the synthesis of pharmaceutical agents, including kinase inhibitors
and ferroportin inhibitors.[1] Its structural core—a pyridine ring substituted with a reactive
bromine atom and two electron-donating methoxy groups—dictates a specific solubility profile
that researchers must navigate to optimize reaction yields.[1]

This guide provides a technical analysis of its physicochemical properties, solvent compatibility,
and validated experimental protocols for its use in cross-coupling reactions.

Physicochemical Profile

Understanding the molecular parameters is the first step in predicting solubility behavior in
unverified solvents.[1]
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Property Data Note

CAS Number 1211520-13-6 Unique Identifier
2-Bromo-4,5-

IUPAC Name

dimethoxypyridine

Molecular Formula C7HsBrNO2
Molecular Weight 218.05 g/mol

_ _ _ _ Low melting point solid
Physical State Solid / Viscous Qil )

(inferred)

Predicted LogP ~1.5-19 Moderately Lipophilic
H-Bond Donors 0 No -OH/-NH groups
H-Bond Acceptors 3 Pyridine N + 2 Ether O

Solubility Data & Solvent Compatibility

Direct experimental solubility values (g/L) are rarely published for this specific intermediate.[1]
The data below is derived from validated synthetic protocols (Suzuki and Stille couplings)
where the compound was successfully solubilized.

Primary Reaction Solvents

These solvents are confirmed to dissolve 2-Bromo-4,5-dimethoxypyridine at functional
concentrations (0.1 M — 0.5 M).[1]
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Solvent Solubility Rating Application Context

Standard solvent for Suzuki-

Miyaura coupling.[1] Often
1,4-Dioxane High Y P g ] )

used as a 3:1 mixture with

water.[1][2][3]

Preferred for Stille couplings;
Toluene High effective at elevated
temperatures (100°C).[1]

Universal solvent for
DMSO High nucleophilic substitutions;

excellent for stock solutions.[1]

Ideal for transfers and
Dichloromethane (DCM) High anhydrous reactions (e.g.,
demethylation with BBr3).

Soluble, but often used as a
Methanol Moderate
co-solvent.

Poor solubility.[1] Requires

organic co-solvents (e.g.,
Water Low )

Dioxane, DMF) for agueous

reactions.

Workup & Purification Solvents[1][4]

o Extraction: Ethyl Acetate (EtOAc) and DCM are highly effective for extracting the compound
from aqueous reaction quenches.[1]

o Chromatography: The compound is stable on silica gel.[1] Standard mobile phases include
Hexane/EtOAc or Cyclohexane/EtOAc gradients (e.g., 0% — 30% EtOAc).

Experimental Protocols

The following protocols demonstrate the compound's solubility in action within critical drug
discovery workflows.
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Protocol A: Suzuki-Miyaura Coupling (Aqueous/Organic
System)

Context: This protocol utilizes the solubility of 2-Bromo-4,5-dimethoxypyridine in a biphasic
Dioxane/Water system to facilitate palladium-catalyzed cross-coupling.[1]

Reagents:

e 2-Bromo-4,5-dimethoxypyridine (1.0 eq)[1][4][2][3]

Aryl Boronic Acid (1.5 eq)[1][3]

Potassium Carbonate (K2COs, 2.0 eq)[2][3]

Pd(PPhs)s (Catalyst, 0.1 eq)[3]

Solvent: 1,4-Dioxane / Water (3:1 ratio)[1][2][3]

Methodology:

Solubilization: In a reaction tube, dissolve 2-Bromo-4,5-dimethoxypyridine and the boronic
acid in 1,4-dioxane.

» Base Addition: Add the aqueous solution of K2COs (or solid K2COs followed by water).[1] The
3:1 ratio ensures the pyridine derivative remains in solution while allowing the inorganic base
to activate the boronic acid.[1]

» Degassing: Sparge the mixture with Argon for 15 minutes to remove oxygen (critical for Pd
catalyst stability).

¢ Reaction: Seal the tube and heat to 100°C for 16 hours.

o Workup: Cool to room temperature. Filter through Celite (eluting with EtOAc) to remove Pd
residues.[1][3] The product will be in the EtOACc filtrate.[1]

Protocol B: Stille Coupling (Anhydrous System)

Context: Used for coupling with organostannanes, requiring a non-protic, high-boiling solvent.
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Reagents:

2-Bromo-4,5-dimethoxypyridine (1.0 eq)[1][4][2][3]

Organostannane (e.g., SnzMes, 1.0 eq)[5]

Pd(dppf)Clz (Catalyst, 0.1 eq)[5]

Solvent: Toluene (Anhydrous)[1]
Methodology:
e Solubilization: Dissolve the pyridine substrate and stannane reagent in anhydrous Toluene.

o Reaction: Heat the solution to 100°C for 3 hours. The high solubility in hot toluene ensures
rapid kinetics.[1]

e Quench: Dilute with water and extract immediately with Ethyl Acetate.

Visualization: Solubility-Driven Workflow

The following diagram illustrates the decision logic for solvent selection based on the intended
chemical transformation.

Suzuki Coupling »|
(Boronic Acids)
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Click to download full resolution via product page
Caption: Solvent selection logic for 2-Bromo-4,5-dimethoxypyridine based on reaction type.

Handling & Stability

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). The bromide
functionality can be light-sensitive; store in amber vials.[1]

 Stability: The methoxy groups are stable to mild bases (K2COs) but will
hydrolyze/demethylate in the presence of strong Lewis acids (e.g., BBrs, AlCI5).

o Safety: Treat as a potential irritant (Skin Irrit. 2, Eye Irrit. 2). Use standard PPE (gloves,
goggles) and handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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